Cas no 180205-32-7 ([1-[(isobutylamino)methyl]cyclobutyl]methanol)

• Product Name: [1-[(isobutylamino)methyl]cyclobutyl]methanol
• CAS No: 180205-32-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 3818619
• PubChem ID: 117572056
• Update Time: 2025-04-22

[1-[(isobutylamino)methyl]cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-[[(2-methylpropyl)amino]methyl]-
• [1-[(isobutylamino)methyl]cyclobutyl]methanol
• 1-[[(2-Methylpropyl)amino]methyl]cyclobutanemethanol
• 180205-32-7
• DTXSID501217483
• (1-((Isobutylamino)methyl)cyclobutyl)methanol

• Inchi： 1S/C10H21NO/c1-9(2)6-11-7-10(8-12)4-3-5-10/h9,11-12H,3-8H2,1-2H3
• InChI Key： JSQFNOGWKLIXQV-UHFFFAOYSA-N
• SMILES： OCC1(CNCC(C)C)CCC1

Computed Properties

• Exact Mass: 171.162314293Da
• Monoisotopic Mass: 171.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų